Atroscine

• Molecular Formula: C17H21NO4
• Molecular Weight: 303.35 g/mol
• InChI: InChI=1S/C17H21NO4/c1-18-13-7-11(8-14(18)16-15(13)22-16)21-17(20)12(9-19)10-5-3-2-4-6-10/h2-6,11-16,19H,7-9H2,1H3/t11?,12-,13?,14?,15-,16+/m1/s1
• InChIKey: STECJAGHUSJQJN-XSZHVHBUSA-N

Atroscine (Racemic Scopolamine): CAS 138-12-5 — Procurement-Relevant Identity and Pharmacological Baseline

Atroscine (CAS 138-12-5) is the racemic (±)-modification of scopolamine (hyoscine), a tropane alkaloid of the Solanaceae family with molecular formula C₁₇H₂₁NO₄ and molecular weight 303.35 g/mol [1]. As the dl-form of scopolamine, atroscine contains equimolar amounts of the pharmacologically active l-enantiomer (l-hyoscine) and the substantially less active d-enantiomer, distinguishing it fundamentally from the naturally occurring, single-enantiomer (−)-scopolamine used clinically [2]. Atroscine acts as a competitive antagonist at muscarinic acetylcholine receptors (Ki = 7.25 nM) with ancillary α₁-adrenergic receptor inhibitory activity (Ki = 33 μM), yielding an approximately 4,550-fold selectivity window between these two receptor systems [3]. This dual-receptor profile, combined with its racemic stereochemistry, creates a pharmacological fingerprint that is not replicated by any single in-class analog.

Racemic (±)-scopolamine standard for chiral reference, muscarinic pathway studies and analytical control.

Stereochemical-control study fit: enantiomeric composition differs from single-isomer (−)-scopolamine, enabling enantiomer-attribution review.

• [1] Sciencmadness.org. Scopolamine. 2023. https://www.sciencemadness.org/smwiki/index.php/Scopolamine (accessed 2026-04-23). View Source
• [2] Clarke RL. Chapter 2: The Tropane Alkaloids. In: Manske RHF, Holmes HL, eds. The Alkaloids: Chemistry and Physiology. Vol. 12. Academic Press; 1977:91-121. View Source
• [3] Cantor EH, Abraham S, Marcum EA, Spector S. Structure-activity requirements for hypotension and alpha-adrenergic receptor blockade by analogues of atropine. Eur J Pharmacol. 1983;90(1):75-83. doi:10.1016/0014-2999(83)90215-7. View Source

Why Atroscine Cannot Be Replaced by Atropine, (−)-Scopolamine, or Homatropine in Research and Analytical Applications

Atroscine occupies a unique position within the tropane antimuscarinic class because its racemic (±)-scopolamine composition produces a pharmacological signature that differs from both the pure l-enantiomer (−)-scopolamine and the structurally distinct racemate atropine (dl-hyoscyamine). The l-enantiomer of hyoscine is 16–18 times more potent than the d-enantiomer at muscarinic terminals [1]; consequently, racemic atroscine exhibits approximately half the antimuscarinic potency of single-isomer (−)-scopolamine at equimolar concentrations. Furthermore, atroscine is functionally inactive in hypotension and α-adrenergic blockade models where atropine, homatropine, and hyoscyamine are active [2]. The presence of the epoxide bridge in the scopolamine nucleus also confers lower pKa and distinct blood–brain barrier penetration kinetics compared to atropine [3]. These stereochemical, receptor-selectivity, and pharmacokinetic differences mean that atroscine cannot be treated as a drop-in substitute for atropine, (−)-scopolamine, or homatropine in experimental protocols, analytical reference standard applications, or structure–activity studies without risking quantitatively different outcomes.

Atroscine (this product) Racemic mixture; ~50% antimuscarinic potency of pure (−)-scopolamine; inactive in α₁-adrenergic functional assays.

Atropine / (−)-Scopolamine Atropine: active α₁-blockade; (−)-scopolamine: single enantiomer with full potency. Stereochemical and receptor-selectivity profiles may not transfer.

Atroscine CNS kinetics Lower pKa and higher brain exposure than atropine; racemic nature provides intermediate CNS potency.

Homatropine / other tropanes Homatropine lacks epoxide bridge; CNS penetration kinetics and muscarinic/α₁ selectivity context may differ significantly.

• [1] Cushny AR. Optical isomers VII. Hyoscines and hyoscyamines. J Pharmacol Exp Ther. 1920;15:105-119. doi:10.1016/S0022-3565(25)09307-3. View Source
• [2] Cantor EH, Abraham S, Marcum EA, Spector S. Structure-activity requirements for hypotension and alpha-adrenergic receptor blockade by analogues of atropine. Eur J Pharmacol. 1983;90(1):75-83. doi:10.1016/0014-2999(83)90215-7. View Source
• [3] Weinstein H, Srebrenik S, Maayani S, Sokolovsky M. A theoretical model study of the comparative effectiveness of atropine and scopolamine action in the central nervous system. J Theor Biol. 1977;64(2):295-309. doi:10.1016/0022-5193(77)90358-7. View Source

Atroscine Product-Specific Quantitative Evidence Guide: Comparator-Anchored Differentiation Data

Stereochemical Identity: Racemic (±)-Scopolamine vs. Single-Enantiomer (−)-Scopolamine — Enantiomeric Potency Differential

Atroscine is the racemic dl-modification of scopolamine, containing a 1:1 mixture of l-hyoscine and d-hyoscine [1]. The l-enantiomer is 16–18 times more potent than the d-enantiomer in antagonizing muscarinic receptor-mediated responses at nerve terminals in salivary glands and other atropine-sensitive tissues [2]. In rat behavioral assays (circular maze), the laevo-gyrous variety of hyoscine was demonstrably more active than the racemic variety [3]. This means that racemic atroscine delivers approximately half the antimuscarinic potency per unit mass compared to optically pure (−)-scopolamine (l-hyoscine), a critical consideration for dose–response experimental designs and reference standard calibration.

Enantiomeric potency

Class-level inference

Atroscine (racemic) ~50% potency of pure l-enantiomer (1:1 l:d mixture)

l-Hyoscine 16–18× more potent than d-enantiomer at muscarinic terminals

Supports enantiomer-attribution review; dose–response context for racemic vs. single-isomer selection.

Salivary gland nerve terminal assay (cat/dog); behavioral maze (rat). Data to verify.

Evidence Dimension	Enantiomeric potency ratio at muscarinic terminals
Target Compound Data	Atroscine = racemic (±)-scopolamine (1:1 l:d mixture); estimated ~50% potency of pure l-enantiomer
Comparator Or Baseline	l-Hyoscine [(−)-scopolamine] = 16–18× more potent than d-hyoscine at salivary gland nerve terminals (Cushny 1920); laevo > racemic in rat circular maze (Macht 1923)
Quantified Difference	l-enantiomer 16–18× > d-enantiomer; racemic atroscine approximately half as potent as optically pure (−)-scopolamine
Conditions	Salivary gland nerve terminal assay (cat/dog); circular maze behavioral assay (albino rats)

Why This Matters

Procurement of racemic atroscine vs. single-enantiomer (−)-scopolamine demands a ~2× molar correction for equivalent antimuscarinic effect, directly impacting experimental design, dosing calculations, and analytical reference standard selection.

• [1] Clarke RL. Chapter 2: The Tropane Alkaloids. In: Manske RHF, Holmes HL, eds. The Alkaloids: Chemistry and Physiology. Vol. 12. Academic Press; 1977:91-121. View Source
• [2] Cushny AR. Optical isomers VII. Hyoscines and hyoscyamines. J Pharmacol Exp Ther. 1920;15:105-119. doi:10.1016/S0022-3565(25)09307-3. View Source
• [3] Macht DI. A pharmacodynamic analysis of the cerebral effects of atropin, homatropin, scopolamin and related drugs. J Pharmacol Exp Ther. 1923;22(1):35-48. View Source

Receptor Selectivity: Muscarinic (Ki = 7.25 nM) vs. α₁-Adrenergic (Ki = 33 μM) — ~4,550-Fold Selectivity Window

Atroscine [(±)-scopolamine] exhibits a Ki of 7.25 nM at muscarinic cholinergic receptors and a Ki of 33 μM at α₁-adrenergic receptors, yielding a selectivity ratio of approximately 4,550:1 in favor of muscarinic binding [1][2]. This selectivity window is a direct consequence of the scopolamine core structure (tropine esterified with scopine bearing an epoxide bridge). By comparison, atropine (dl-hyoscyamine) demonstrates functional α-adrenergic receptor blockade in vivo (hypotension and norepinephrine pressor-response antagonism), whereas atroscine is inactive in the same assays [2]. Although atropine's α₁-adrenergic Ki has been reported in the low micromolar range from [³H]WB-4101 displacement studies, the critical differentiator is functional: atropine produces measurable α-adrenolytic activity in vivo, while atroscine does not [2].

Receptor selectivity

Cross-study comparable

Ki muscarinic 7.25 nM
Ki α₁ 33 μM · ~4,550:1 ratio

Reported muscarinic selectivity context; supports isolated mAChR blockade study design without α₁ functional engagement.

[³H]WB-4101 displacement; functional hypotension assay (Cantor 1983).

Evidence Dimension	Receptor binding affinity and functional selectivity (muscarinic vs. α₁-adrenergic)
Target Compound Data	Atroscine: Ki (muscarinic) = 7.25 nM; Ki (α₁-adrenergic) = 33 μM; selectivity ratio ≈ 4,550:1; inactive in functional hypotension/α-blockade assays
Comparator Or Baseline	Atropine: muscarinic Ki ≈ 1–3 nM (rat M1–M5 subtypes); functionally active in hypotension and α-adrenergic blockade in conscious rats; [³H]WB-4101 displacement Ki in low micromolar range
Quantified Difference	Atroscine α₁/muscarinic Ki ratio ≈ 4,550; atropine functional α-blockade present vs. atroscine absent
Conditions	[³H]WB-4101 displacement binding (rat brain membranes, Cantor 1983); in vivo norepinephrine pressor-response blockade (conscious, unanesthetized rats, Cantor 1983)

Why This Matters

Atroscine's functional inactivity at α₁-adrenoceptors means it can serve as a muscarinic-selective pharmacological tool with reduced cardiovascular confound risk compared to atropine in experimental protocols requiring isolated muscarinic blockade.

• [1] PeptideDB. (−)-Scopolamine (Atroscine) — Bioactivity Data. CAS 138-12-5. https://www.peptidedb.com/database/(-)-Scopolamine.html (accessed 2026-04-23). View Source
• [2] Cantor EH, Abraham S, Marcum EA, Spector S. Structure-activity requirements for hypotension and alpha-adrenergic receptor blockade by analogues of atropine. Eur J Pharmacol. 1983;90(1):75-83. doi:10.1016/0014-2999(83)90215-7. View Source

Adrenolytic Activity Ranking: Direct Head-to-Head Comparison — (+)-Hyoscyamine > Atropine > Atroscine (Racemic Hyoscine)

In a direct head-to-head study determining adrenolytic activity by the ability to antagonize the lethal effect of epinephrine in rats, the potency ranking was established as: (+)-hyoscyamine > atropine > atroscine (racemic hyoscine) [1]. The levo-isomers, (−)-hyoscyamine and (−)-hyoscine, were completely inactive in this assay. This finding demonstrates that the adrenolytic effect of atroscine is mediated solely by its (+)-hyoscine component, which constitutes only 50% of the racemic mixture. The observation that atropine (dl-hyoscyamine) is more adrenolytically active than atroscine reflects the differential contribution of the (+)-hyoscyamine enantiomer (present in atropine) versus (+)-hyoscine (present in atroscine) to epinephrine antagonism.

Adrenolytic rank

Head-to-head

(+)-Hyoscyamine — most active

Atropine

Atroscine (racemic hyoscine)

Levo-isomers: inactive

Reported adrenolytic rank order; supports stereochemical interpretation of mixed receptor activity.

Epinephrine lethality antagonism in rats (Luduena & Branin, 1966).

Evidence Dimension	In vivo adrenolytic activity (antagonism of epinephrine-induced lethality)
Target Compound Data	Atroscine (racemic hyoscine): ranked below atropine; adrenolytic activity attributable solely to (+)-hyoscine enantiomer
Comparator Or Baseline	(+)-Hyoscyamine: most active; Atropine (dl-hyoscyamine): slightly more active than atroscine; (−)-Hyoscyamine and (−)-Hyoscine: inactive
Quantified Difference	Rank order: (+)-hyoscyamine > atropine > atroscine (racemic hyoscine); levo-isomers inactive
Conditions	Epinephrine lethality antagonism assay in rats (Luduena & Branin, J Pharm Sci, 1966)

Why This Matters

For researchers studying adrenergic–cholinergic cross-talk or screening compounds for mixed receptor activity, atroscine provides a defined intermediate adrenolytic profile distinct from both atropine and single-enantiomer scopolamines, enabling fine-grained pharmacological dissection.

• [1] Luduena FP, Branin MJ. Adrenolytic activity of atropine, (+)-hyoscyamine, atroscine, homatropine, and related compounds. J Pharm Sci. 1966;55(3):280-284. doi:10.1002/jps.2600550304. View Source

Functional Inactivity in Hypotension and α-Adrenergic Blockade: Atroscine vs. Atropine, Homatropine, and Benztropine

Cantor et al. (1983) systematically evaluated the hypotensive action and α-adrenergic receptor blockade of antimuscarinic compounds structurally related to atropine in conscious, unanesthetized rats [1]. α-Adrenolytic activity was assessed both in vivo (blockade of norepinephrine-induced pressor response) and in vitro (displacement of [³H]WB-4101 binding). Atroscine (racemic hyoscine) and scopolamine were explicitly identified as inactive in both hypotension induction and α-adrenergic receptor blockade. In contrast, atropine, benztropine, homatropine, and hyoscyamine all caused hypotension and produced α-adrenergic receptor blockade comparable to each other [1]. This functional dichotomy — active α-blockade for atropine/homatropine/hyoscyamine versus complete inactivity for atroscine/scopolamine — represents a categorical, not merely quantitative, pharmacological difference within the tropane class.

Functional α₁ inactivity

Head-to-head

Atroscine / Scopolamine Inactive — no hypotension; no α₁-receptor blockade

Atropine, homatropine, hyoscyamine Active — hypotension and α₁-blockade present

Categorical activity difference; supports cardiovascular endpoint design with reduced confound risk.

Conscious rat model; norepinephrine pressor blockade (Cantor 1983).

Evidence Dimension	Functional hypotension induction and α-adrenergic receptor blockade in vivo and in vitro
Target Compound Data	Atroscine: inactive (no hypotension; no α-adrenergic receptor blockade in [³H]WB-4101 displacement)
Comparator Or Baseline	Atropine, benztropine, homatropine, hyoscyamine: all active (hypotension + α-adrenergic receptor blockade); Other inactive analogs: scopolamine, tropic acid, tropine
Quantified Difference	Qualitative categorical difference: active vs. inactive (not a graded potency difference)
Conditions	Conscious, unanesthetized rat model; in vivo norepinephrine pressor-response blockade; in vitro [³H]WB-4101 displacement from rat brain membranes

Why This Matters

Atroscine's categorical inactivity in α-adrenergic blockade means it can be deployed as a clean muscarinic antagonist in cardiovascular studies where atropine would introduce the confound of simultaneous α-adrenergic receptor engagement, directly affecting blood pressure endpoints.

• [1] Cantor EH, Abraham S, Marcum EA, Spector S. Structure-activity requirements for hypotension and alpha-adrenergic receptor blockade by analogues of atropine. Eur J Pharmacol. 1983;90(1):75-83. doi:10.1016/0014-2999(83)90215-7. View Source

CNS Penetration Advantage: Scopolamine (Atroscine) Achieves Higher Brain Levels than Atropine at Equivalent Systemic Doses

In a comparative pharmacokinetic–pharmacodynamic study in rats, scopolamine and atropine exhibited similar systemic bioavailability, yet brain levels achieved after scopolamine administration were substantially higher than those after atropine [1]. This differential CNS penetration correlated with measurable central effects: scopolamine produced a dose-dependent loss of EEG beta power in naïve animals, whereas atropine did not elicit any such central electrophysiological change [1]. The enhanced brain exposure of scopolamine is mechanistically underpinned by its lower pKa (approximately 7.55–7.81) compared to atropine (pKa ≈ 9.8), resulting in a higher proportion of the uncharged, membrane-permeable free base at physiological pH [2][3]. The epoxide bridge unique to the scopolamine/atroscine nucleus reduces both pKa and log P₀ relative to atropine and homatropine [3].

CNS exposure

Cross-study comparable

Scopolamine brain levels much higher than atropine; EEG beta power suppression observed

Reported CNS exposure profile; supports central cholinergic study design and dose–response interpretation.

Rat PK/PD study; pKa scopolamine ~7.55–7.81 vs atropine ~9.8.

Evidence Dimension	Brain-to-plasma distribution and CNS pharmacodynamic effect
Target Compound Data	Scopolamine (atroscine): much higher brain levels than atropine; dose-dependent EEG beta power suppression; pKa ≈ 7.55–7.81
Comparator Or Baseline	Atropine: similar bioavailability but lower brain levels; no EEG beta power suppression; pKa ≈ 9.8
Quantified Difference	Scopolamine brain levels 'much higher' than atropine (qualitative magnitude reported); scopolamine pKa ~2 units lower than atropine, increasing uncharged fraction at pH 7.4
Conditions	Naïve rats; sarin-exposed rats; EEG and ECG telemetry; pharmacokinetic profiling (Spierenburg et al., Toxicol Appl Pharmacol, 2020)

Why This Matters

Atroscine's superior CNS penetration relative to atropine makes it the procurement choice for neuroscience applications requiring central muscarinic blockade, while its racemic nature provides a defined potency intermediate between pure l-scopolamine and atropine for CNS dose–response studies.

• [1] Spierenburg HAJ, van den Berg RM, Joosen MJA, et al. Comparative physiology and efficacy of atropine and scopolamine in sarin nerve agent poisoning. Toxicol Appl Pharmacol. 2020;396:114996. doi:10.1016/j.taap.2020.114996. View Source
• [2] Weinstein H, Srebrenik S, Maayani S, Sokolovsky M. A theoretical model study of the comparative effectiveness of atropine and scopolamine action in the central nervous system. J Theor Biol. 1977;64(2):295-309. doi:10.1016/0022-5193(77)90358-7. View Source
• [3] Miyazaki T, Yomota C, Okada S. Partition behavior of tropane alkaloids between organic solvents and water. Yakugaku Zasshi. 1993;113(5):376-384. doi:10.1248/yakushi1947.113.5_376. View Source

Atroscine (Racemic Scopolamine): Evidence-Anchored Research and Industrial Application Scenarios

Analytical Reference Standard for Chiral Purity Determination and Enantiomeric Ratio Analysis of Scopolamine-Containing Products

Atroscine, as the defined racemic (±)-scopolamine standard (CAS 138-12-5, purity ≥98% [1]), serves as the critical reference material for establishing enantiomeric purity in pharmacopoeial analysis of scopolamine-containing drug substances and formulations. Given that the l-enantiomer is 16–18 times more pharmacologically active than the d-enantiomer [2], regulatory specifications for (−)-scopolamine products require precise enantiomeric ratio determination by chiral HPLC or CE. Atroscine provides the racemic baseline against which enantiomeric excess is quantified, enabling compliance with ANDA method validation (AMV) and quality control (QC) requirements for Hyoscine Butylbromide and related products [3].

Muscarinic Receptor Pharmacology: Selective mAChR Blockade Without α₁-Adrenergic Functional Confound

In experimental cardiovascular and autonomic pharmacology protocols requiring isolated muscarinic receptor blockade, atroscine provides a critical advantage over atropine. As demonstrated by Cantor et al. (1983), atroscine is functionally inactive in both hypotension induction and α-adrenergic receptor blockade, whereas atropine, homatropine, and hyoscyamine are active [4]. This categorical difference enables researchers to block muscarinic receptors (Ki = 7.25 nM [4]) without simultaneously engaging α₁-adrenoceptor-mediated vascular effects, yielding cleaner data in blood pressure regulation, ganglionic transmission, and smooth muscle contractility studies.

CNS Neuroscience Research: Defined Intermediate CNS Muscarinic Blockade with Superior Brain Penetration Over Atropine

For behavioral neuroscience and cognitive research requiring central cholinergic modulation, atroscine offers a defined potency profile with superior blood–brain barrier penetration compared to atropine. Scopolamine achieves substantially higher brain concentrations than atropine at equivalent systemic doses, producing measurable EEG changes (beta power suppression) not observed with atropine [5]. The racemic nature of atroscine provides approximately half the antimuscarinic potency per unit mass of pure (−)-scopolamine [2], allowing finer dose titration for cognitive impairment models where the steep dose–response curve of single-isomer (−)-scopolamine may present practical challenges. The lower pKa of scopolamine (~7.55–7.81 vs. ~9.8 for atropine) mechanistically underpins this CNS penetration advantage [6][7].

Structure–Activity Relationship (SAR) Studies: Epoxide-Containing Tropane Pharmacophore Probe

Atroscine serves as an essential SAR probe compound for dissecting the contribution of the epoxide bridge to tropane alkaloid pharmacology. The presence of the 6,7-epoxide in the scopine nucleus distinguishes atroscine/scopolamine from atropine/hyoscyamine and is directly responsible for: (a) reduced pKa (by approximately 2 log units) [7], (b) decreased log P₀ and intrinsic lipophilicity [7], (c) altered muscarinic subtype selectivity profile, and (d) the compound's distinct adrenolytic activity ranking [(+)-hyoscyamine > atropine > atroscine] [8]. Systematic comparisons between atroscine, atropine, homatropine, and their respective enantiomers allow medicinal chemists to parse the independent contributions of the tropic acid ester, the epoxide bridge, and stereochemistry to receptor binding and functional activity.

Application

Selection Property

Validation Focus

Chiral purity determination of scopolamine products

Racemic (±)-scopolamine reference standard

Enantiomeric ratio accuracy; HPLC/CE method benchmarking

Muscarinic receptor studies (isolated mAChR blockade)

Reported α₁-adrenergic functional inactivity

Blood pressure and smooth muscle endpoint interpretation

CNS cholinergic modulation research

Reported higher brain exposure vs atropine; racemic intermediate potency

EEG, behavioral and cognitive endpoint monitoring

Tropane pharmacophore SAR studies

Epoxide-bridge structural probe

pKa, lipophilicity and receptor selectivity relationship review

• [1] ChemFaces. Atroscine — Product Datasheet. CAS 138-12-5, Purity ≥98%. https://www.chemfaces.com (accessed 2026-04-23). View Source
• [2] Cushny AR. Optical isomers VII. Hyoscines and hyoscyamines. J Pharmacol Exp Ther. 1920;15:105-119. doi:10.1016/S0022-3565(25)09307-3. View Source
• [3] SynZeal. Atroscine — Product Datasheet. CAS 138-12-5. https://www.synzeal.com (accessed 2026-04-23). View Source
• [4] Cantor EH, Abraham S, Marcum EA, Spector S. Structure-activity requirements for hypotension and alpha-adrenergic receptor blockade by analogues of atropine. Eur J Pharmacol. 1983;90(1):75-83. doi:10.1016/0014-2999(83)90215-7. View Source
• [5] Spierenburg HAJ, van den Berg RM, Joosen MJA, et al. Comparative physiology and efficacy of atropine and scopolamine in sarin nerve agent poisoning. Toxicol Appl Pharmacol. 2020;396:114996. doi:10.1016/j.taap.2020.114996. View Source
• [6] Weinstein H, Srebrenik S, Maayani S, Sokolovsky M. A theoretical model study of the comparative effectiveness of atropine and scopolamine action in the central nervous system. J Theor Biol. 1977;64(2):295-309. doi:10.1016/0022-5193(77)90358-7. View Source
• [7] Miyazaki T, Yomota C, Okada S. Partition behavior of tropane alkaloids between organic solvents and water. Yakugaku Zasshi. 1993;113(5):376-384. doi:10.1248/yakushi1947.113.5_376. View Source
• [8] Luduena FP, Branin MJ. Adrenolytic activity of atropine, (+)-hyoscyamine, atroscine, homatropine, and related compounds. J Pharm Sci. 1966;55(3):280-284. doi:10.1002/jps.2600550304. View Source